3-Dimethylamino-1-[[(1H)-indazol 3 yl]carbonyl]piperidine

• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol
• IUPAC Name: [3-(dimethylamino)piperidin-1-yl]-(1H-indazol-3-yl)methanone
• InChI: InChI=1S/C15H20N4O/c1-18(2)11-6-5-9-19(10-11)15(20)14-12-7-3-4-8-13(12)16-17-14/h3-4,7-8,11H,5-6,9-10H2,1-2H3,(H,16,17)
• InChI Key: AHEAFQQVGKTGQP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCN(C1)C(=O)C2=NNC3=CC=CC=C32

Description

3-Dimethylamino-1-[[(1H)-indazol 3 yl]carbonyl]piperidine is a useful research compound. Its molecular formula is C15H20N4O and its molecular weight is 272.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dicyclohexycarbodiimide (1.25 g) was added to a stirred solution of 3-dimethylaminopiperidine dihydrochloride (1 g, 5 mmol), indazole3-carboxylic acid (1.05 g, 6 mmol) and triethylamine (1.25 g) in dichloromethane (25 ml). The mixture was stirred for 48 h, filtered and the filtrate extracted with 1M hydrochloric acid. The acid extracts were combined, washed with a little dichloromethane then basified with ammonia solution and back-extracted into chloroform. The extract was dried and evaporated. The residue was chromotographed on silica using methanol-methyl acetate (1:9) as eluent to give the product which was crystallised from a low volume of ethyl acetate to give the product (0.165 g) mp 141-142° C.